2-[2,12-Dichloro-16-(2-hydroxyphenyl)-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaen-6-yl]phenol

• CAS No.: 77712-45-9
• Molecular Formula: C22H10Cl2N8O2S2
• Molecular Weight: 553.4 g/mol
• IUPAC Name: 2-[2,12-dichloro-16-(2-hydroxyphenyl)-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaen-6-yl]phenol
• InChI: InChI=1S/C22H10Cl2N8O2S2/c23-13-15-17(35-21-27-25-19(31(21)29-15)9-5-1-3-7-11(9)33)14(24)16-18(13)36-22-28-26-20(32(22)30-16)10-6-2-4-8-12(10)34/h1-8,33-34H
• InChI Key: NWIVVXCOKNYZAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C3N2N=C4C(=C(C5=NN6C(=NN=C6SC5=C4Cl)C7=CC=CC=C7O)Cl)S3)O

Description

2-[2,12-Dichloro-16-(2-hydroxyphenyl)-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaen-6-yl]phenol is a useful research compound. Its molecular formula is C22H10Cl2N8O2S2 and its molecular weight is 553.4 g/mol. The purity is usually 95%.
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Biological Activity

The compound 2-[2,12-Dichloro-16-(2-hydroxyphenyl)-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaen-6-yl]phenol , often referred to as NSC 320254 (CAS 77712-45-9), has garnered attention in various fields of medicinal chemistry due to its complex structure and potential biological activities. This article aims to summarize the biological activity of this compound based on available research findings.

Chemical Structure and Properties

The compound is characterized by a unique polycyclic structure that includes multiple sulfur and nitrogen atoms along with dichloro and hydroxyphenyl substituents. Its chemical formula is C22H18Cl2N8S2.

Biological Activity Overview

Research indicates that NSC 320254 exhibits a range of biological activities:

• Anticancer Activity :
  • NSC 320254 has shown promising results in inhibiting the growth of various cancer cell lines. In particular, studies have demonstrated its effectiveness against lung cancer (A549) cells by significantly reducing cell viability in vitro .
  • The compound's structure suggests that the presence of the hydroxyphenyl group may enhance its interaction with cellular targets involved in cancer proliferation.
• Antimicrobial Properties :
  • Preliminary studies indicate antimicrobial activity against certain Gram-positive bacteria. The structure-dependent nature of its activity suggests that modifications to the phenolic group may influence its efficacy against specific pathogens .
• Mechanism of Action :
  • The exact mechanism by which NSC 320254 exerts its biological effects is still under investigation. However, it is hypothesized that the compound may interfere with cellular signaling pathways critical for cancer cell survival and proliferation.

Table 1: Anticancer Activity Against A549 Cells

Compound	Concentration (µM)	Viability (%)	Statistical Significance
NSC 320254	10	21.2	p < 0.001
Control	N/A	100	N/A

Table 2: Antimicrobial Activity

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Enterococcus faecalis	Not tested
Clostridium difficile	64 µg/mL

Case Studies

Several case studies have explored the biological activity of NSC 320254:

• Lung Cancer Study :
  • In a controlled study involving A549 lung cancer cells treated with varying concentrations of NSC 320254 over a period of 48 hours, significant reductions in cell viability were observed at concentrations above 5 µM. The study concluded that the compound holds potential as an anticancer agent and warrants further exploration in vivo .
• Antimicrobial Screening :
  • A screening assay conducted on a panel of multidrug-resistant bacterial strains indicated that NSC 320254 exhibited selective antibacterial activity against S. aureus with an MIC of 32 µg/mL. This highlights its potential as a lead compound for developing new antimicrobial agents targeting resistant strains .